N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H19N5O3S/c1-11-9-16(24)21-18(19-11)23-6-4-12(5-7-23)20-17(25)13-10-14(26-22-13)15-3-2-8-27-15/h2-3,8-10,12H,4-7H2,1H3,(H,20,25)(H,19,21,24)
• InChI Key: OPNCPFVSCWHRFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The compound has been involved in the synthesis of various heterocyclic compounds. For instance, it was used as an initiator in preparing benzodifuran-2-carboxamides, which showed potential as COX-1/COX-2 inhibitors and had notable analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Anti-Angiogenic and DNA Cleavage Studies

N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, related to the compound of interest, demonstrated significant anti-angiogenic and DNA cleavage activities. These properties suggest potential as anticancer agents (Kambappa et al., 2017).

Synthesis of Tetrahydropyrimidine and Derivatives

The compound was used as a key intermediate for synthesizing new tetrahydropyrimidine derivatives. These compounds were designed for diverse applications, including possible medicinal uses (Fadda et al., 2013).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives were synthesized, including structures similar to the compound . These compounds were evaluated for their potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).

Synthesis of Novel Isoxazolines and Isoxazoles

Research also involved the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. These compounds were characterized for potential pharmacological uses (Rahmouni et al., 2014).

Antimicrobial Activities of Novel Derivatives

Several derivatives of the compound have been synthesized with a focus on antimicrobial activities. They showed significant effectiveness against various bacterial and fungal strains (Babu et al., 2013).

Cannabinoid Receptor Antagonists

Pyrazole derivatives, structurally related to the compound , were investigated as cannabinoid receptor antagonists. These studies contribute to understanding the interaction of such compounds with cannabinoid receptors (Lan et al., 1999).